Cas no 2639448-02-3 (1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamin e hydrochloride)

• Product Name: 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamin e hydrochloride
• CAS No: 2639448-02-3
• MF: C₅H₇ClF₃N₃
• MW: 201.577389955521
• CID: 6028134
• PubChem ID: 155971053
• Update Time: 2025-05-26

1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamin e hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamin e hydrochloride
• 2639448-02-3
• 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride
• EN300-27777008

• Inchi： 1S/C5H6F3N3.ClH/c6-5(7,8)11-2-1-4(3-9)10-11;/h1-2H,3,9H2;1H
• InChI Key： LBJDAQQHVKXMDH-UHFFFAOYSA-N
• SMILES： C(N1C=CC(CN)=N1)(F)(F)F.Cl

Computed Properties

• Exact Mass: 201.0280594g/mol
• Monoisotopic Mass: 201.0280594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 135
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamin e hydrochloride

1-[1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanamine Hydrochloride: A Comprehensive Overview

1-[1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride (CAS No. 2639448-02-3) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as TFMPA HCl, is characterized by its unique chemical structure and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

Chemical Structure and Properties

The molecular formula of 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride is C₈H₉F₃N₃·HCl, with a molecular weight of approximately 227.63 g/mol. The compound features a trifluoromethyl-substituted pyrazole ring attached to a methylamine group, which is protonated to form the hydrochloride salt. This unique structure confers several important properties:

• Solubility: The compound exhibits good solubility in water and common organic solvents, making it suitable for various pharmaceutical formulations.
• Stability: It is stable under standard laboratory conditions but should be stored in a cool, dry place to maintain its integrity.
• pKa: The pKa value of the amine group in the hydrochloride salt form is around 9.5, indicating that it is predominantly protonated at physiological pH.

Synthesis Methods

The synthesis of 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride has been extensively studied and optimized in recent years. One common synthetic route involves the reaction of 1-(trifluoromethyl)-1H-pyrazole-3-carbaldehyde with methylamine in the presence of an acid catalyst, followed by conversion to the hydrochloride salt. This method is efficient and scalable, making it suitable for both laboratory and industrial production.

A detailed synthetic protocol involves the following steps:

1. Nucleophilic Addition: 1-(Trifluoromethyl)-1H-pyrazole-3-carbaldehyde reacts with methylamine in an appropriate solvent (e.g., ethanol) to form the imine intermediate.
2. The imine intermediate is reduced using a reducing agent such as sodium borohydride (NaBH₄) to yield the corresponding amine.
3. Salt Formation: The free amine is then treated with hydrochloric acid to form the stable hydrochloride salt.

Biological Activity and Therapeutic Potential

1-[1-(Trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride has shown promising biological activity in various preclinical studies. Recent research has focused on its potential as a modulator of specific receptors and enzymes, particularly in the context of neurological disorders and cancer therapy.

• CNS Activity: Studies have demonstrated that TFMPA HCl can cross the blood-brain barrier and exhibit activity at central nervous system (CNS) targets. It has been investigated for its potential as an antidepressant and anxiolytic agent due to its interaction with serotonin and dopamine receptors.
• Cancer Research: strong>: Preliminary studies suggest that TFMPA HCl may have anti-proliferative effects on certain cancer cell lines. Its ability to inhibit specific kinases involved in cell proliferation and survival pathways makes it a candidate for further investigation in oncology.
• Inflammation: strong>: The compound has also shown anti-inflammatory properties, which could be beneficial in treating conditions such as rheumatoid arthritis and other inflammatory diseases.

Clinical Trials and Future Directions strong>

The therapeutic potential of TFMPA HCl has led to several ongoing clinical trials aimed at evaluating its safety and efficacy in human subjects. Early-phase trials have reported promising results, with the compound demonstrating good tolerability and pharmacokinetic profiles. However, more extensive studies are needed to fully understand its therapeutic window and potential side effects.

In addition to clinical trials, researchers are exploring novel formulations and delivery methods to enhance the bioavailability and therapeutic index of TFMPA HCl. These efforts include the development of prodrugs, nanoparticles, and other advanced drug delivery systems that can improve target specificity and reduce systemic toxicity.

Conclusion strong>

In conclusion, 1-[1-(trifluoromethyl)-1H-pyrazol-3-yl]methanamine hydrochloride (CAS No. 2639448-02-3) is a versatile compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure, favorable biological activity, and promising clinical results make it an exciting candidate for further development. As research continues to advance, it is likely that TFMPA HCl will play an increasingly important role in addressing unmet medical needs across various therapeutic areas.